N-((3-methoxytetrahydrothiophen-3-yl)methyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[(3-methoxythiolan-3-yl)methyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C12H17NO2S2/c1-15-12(4-6-16-9-12)8-13-11(14)7-10-3-2-5-17-10/h2-3,5H,4,6-9H2,1H3,(H,13,14)
• InChI Key: SNPISDYHGFFHSS-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCSC1)CNC(=O)CC2=CC=CS2
• Molecular Formula: C12H17NO2S2
• Molecular Weight: 271.4 g/mol

Description

N-((3-methoxytetrahydrothiophen-3-yl)methyl)-2-(thiophen-2-yl)acetamide, also known as MTIP, is a small molecule that has been extensively studied for its potential therapeutic applications. MTIP is a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of reward and motivation pathways in the brain.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

Chloroacetamide herbicides such as acetochlor and metolachlor are used in agricultural crop production. These compounds are metabolized by liver microsomes in both rats and humans, involving complex pathways leading to potential carcinogenicity. This research is significant for understanding the environmental and health impacts of widespread herbicide use, especially concerning liver metabolism differences between species (Coleman et al., 2000).

Thioxanthone Attached POSS Nano-photoinitiator

The study on thioxanthone-attached polyhedral oligomeric silsesquioxane (POSS) nano-photoinitiators reveals their potential in creating PMMA hybrid networks in air, showcasing the application in materials science for developing robust materials with improved thermal stability. This research highlights the innovative use of nano-photoinitiators in material engineering and polymer science (Batibay et al., 2020).

Catalytic Hydrogenation in Green Synthesis

The green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide, an intermediate in azo disperse dyes production, through catalytic hydrogenation, underscores the importance of sustainable chemical processes. This study presents an eco-friendly approach to chemical synthesis, highlighting advancements in green chemistry and catalysis (Zhang Qun-feng, 2008).

Molecular Modeling and Anti-cancer Activity

Molecular modeling studies of novel methyl 2-(2-(4-oxo-3-aryl-3,4-dihydroquinazolin-2-ylthio)acetamido)alkanoates, with potential as methionine synthase inhibitors, showcase the application of computational chemistry in drug discovery, specifically targeting cancer. This research reflects the interdisciplinary approach combining synthetic chemistry, computational modeling, and biological evaluation to identify new therapeutic agents (Elfekki et al., 2014).

Cationic Polythiophenes for DNA Binding

The synthesis of a water-soluble cationic polythiophene derivative for DNA binding demonstrates the application of polymer chemistry in biotechnology and gene delivery. This work highlights the potential of conjugated polymers in developing theranostic tools for medical applications (Carreon et al., 2014).